Cas no 15871-91-7 (6-(benzylamino)pyridine-3-carbonitrile)

6-(benzylamino)pyridine-3-carbonitrile structure
15871-91-7 structure
Product Name:6-(benzylamino)pyridine-3-carbonitrile
CAS No:15871-91-7
MF:C13H11N3
MW:209.246542215347
MDL:MFCD09290647
CID:1337293
PubChem ID:17393332
Update Time:2025-04-20

6-(benzylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-[(phenylmethyl)amino]-
    • 6-(benzylamino)nicotinonitrile
    • 6-(benzylamino)pyridine-3-carbonitrile
    • 6-[(PHENYLMETHYL)AMINO]-3-PYRIDINECARBONITRILE
    • AKOS000193870
    • SCHEMBL507660
    • EN300-207256
    • 15871-91-7
    • 6-Benzylamino-nicotinonitrile
    • G27864
    • WWTAXAFLJMUESZ-UHFFFAOYSA-N
    • Z219095874
    • MDL: MFCD09290647
    • Inchi: 1S/C13H11N3/c14-8-12-6-7-13(16-10-12)15-9-11-4-2-1-3-5-11/h1-7,10H,9H2,(H,15,16)
    • InChI Key: WWTAXAFLJMUESZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C#N)=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.71

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